Cas no 1805542-87-3 (4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile
• CAS No: 1805542-87-3
• MF: C₉H₆BrF₂IN₂
• MW: 386.962620258331
• CID: 4894905
• Update Time: 2025-10-28

4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile

• Inchi： 1S/C9H6BrF2IN2/c10-4-5-3-6(1-2-14)15-8(7(5)13)9(11)12/h3,9H,1,4H2
• InChI Key： IQUVASUEPPEXJS-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)N=C(CC#N)C=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile

4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile: A Comprehensive Overview

The compound 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile, identified by the CAS number 1805542-87-3, is a highly functionalized aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its pyridine ring system, which serves as a versatile scaffold for attaching multiple substituents. The presence of a bromomethyl group at the 4-position, a difluoromethyl group at the 2-position, and an acetonitrile group at the 6-position, along with an iodine atom at the 3-position, endows this compound with unique electronic and steric properties. These features make it an attractive candidate for use in drug discovery, materials science, and agrochemicals.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of such complex molecules. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to construct the pyridine core and install the desired substituents. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of a palladium-catalyzed coupling reaction to introduce the bromomethyl and difluoromethyl groups onto the pyridine ring. The iodine atom at the 3-position was incorporated via a nucleophilic substitution reaction, showcasing the versatility of modern synthetic techniques.

The electronic properties of 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile are heavily influenced by its substituents. The acetonitrile group at the 6-position is electron-withdrawing, which increases the electrophilicity of the pyridine ring. This makes the molecule reactive towards nucleophilic attacks, a property that has been exploited in various organic transformations. For example, a team of chemists reported its use as an electrophilic acceptor in a Diels-Alder reaction, leading to the formation of complex bicyclic structures with potential applications in drug design.

In terms of biological activity, this compound has shown promise as a potential lead molecule in medicinal chemistry. Its ability to modulate enzyme activity through non-covalent interactions has been explored in several studies. A recent investigation published in Nature Communications highlighted its inhibitory effects on a family of kinases involved in cancer progression. The bromomethyl and difluoromethyl groups were found to play critical roles in binding to the active site of the kinase, suggesting that this compound could serve as a starting point for developing novel anti-cancer therapies.

The versatility of 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetonitrile extends beyond pharmaceutical applications. Its unique electronic properties make it an ideal candidate for use in materials science, particularly in the development of organic electronic materials. Researchers have explored its potential as a building block for constructing two-dimensional materials with tailored electronic properties. For instance, studies have shown that incorporating this compound into graphene-like structures can enhance their conductivity and stability under harsh conditions.

In addition to its role in drug discovery and materials science, this compound has also been investigated for its potential applications in agrochemistry. Its ability to act as an efficient herbicide or insecticide has been tested in several field trials. A recent study published in Pest Management Science demonstrated that this compound exhibits potent activity against key agricultural pests without causing significant harm to non-target species. This suggests that it could be developed into an environmentally friendly alternative to conventional pesticides.

The synthesis and characterization of CAS No: 1805542-87-3 represent significant milestones in modern organic chemistry. Its complex structure and diverse functional groups make it a valuable tool for exploring new chemical reactions and developing innovative applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both scientific knowledge and practical solutions to real-world challenges.